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Compound of Interest

Compound Name: 2-Chloropentanoic acid

Cat. No.: B3054684 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloropentanoic Acid

Compound Profile: Physicochemical Properties
Understanding the physical and chemical properties of 2-Chloropentanoic acid (CAS No:

28600-64-8) is fundamental to anticipating its behavior and handling it safely in a laboratory

setting.[1] This chlorinated carboxylic acid is typically encountered as a liquid and possesses

properties that necessitate careful handling.[2]

Causality Insight: The compound's boiling point and vapor pressure indicate that while not

extremely volatile at standard temperature, vapors can accumulate, especially if heated or

used in large quantities. Its flash point of 86.4°C signifies that it is a combustible liquid and

must be kept away from ignition sources.[3]
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Property Value Source

Molecular Formula C₅H₉ClO₂ [3][4][5]

Molecular Weight 136.58 g/mol [4][5][6]

Appearance
Colorless to pale yellow liquid

or solid
[2]

Boiling Point 219.3 °C at 760 mmHg [3]

Density 1.162 g/cm³ [3]

Flash Point 86.4 °C [3]

Vapor Pressure 0.0453 mmHg at 25°C [3]

Hazard Identification and GHS Classification
2-Chloropentanoic acid is classified as a hazardous substance. The Globally Harmonized

System (GHS) provides a universal framework for understanding these hazards. Data from

supplier safety data sheets and regulatory databases like the European Chemicals Agency

(ECHA) indicate significant risks upon exposure.[1][6]

Notably, there can be slight variations in classification between suppliers. For maximum safety,

this guide adopts the most stringent classifications reported. For instance, while some sources

classify it as a skin irritant (Category 2), others classify it as causing severe skin burns

(Category 1B).[1][6] The responsible course of action is to handle it as a corrosive material

capable of causing severe burns.

Table of GHS Classifications:
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Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1 / 2A
H319: Causes serious eye

irritation / H314

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Source: AK Scientific, Inc., PubChem (ECHA C&L Inventory)[1][6]
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GHS Pictograms and Associated Hazards for 2-Chloropentanoic Acid.

Safe Handling and Personal Protective Equipment
(PPE)
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A proactive approach to safety is paramount. The primary goal is to prevent all contact with the

substance through a combination of engineering controls and appropriate PPE.[7]

Engineering Control - The Primary Barrier: All work involving 2-Chloropentanoic acid must be

conducted within a certified chemical fume hood.[8] This is a non-negotiable control measure

because it mitigates the primary route of exposure for respiratory irritation and protects the user

from splashes and the inhalation of vapors.[9]

Personal Protective Equipment (PPE) - The Last Line of Defense: The selection of PPE must

be deliberate and based on the specific hazards of this corrosive organic acid.
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PPE Type Specification Rationale

Eye/Face Protection
Chemical splash goggles AND

a face shield.[10][11]

Protects against splashes that

can cause severe eye

damage. A face shield offers

broader protection for the

entire face.

Hand Protection
Nitrile or Butyl rubber gloves.

[11]

These materials offer good

resistance to organic acids.

Always check the

manufacturer's glove

compatibility chart. Discard

and replace gloves

immediately if contact occurs.

[8]

Body Protection
Chemical-resistant lab coat

and closed-toe shoes.[9]

A lab coat provides a

removable barrier. Long pants

and closed-toe shoes are

mandatory to protect the skin

on the lower body.[10]

Respiratory
Not typically required if work is

performed in a fume hood.

If there is a risk of exceeding

exposure limits (e.g., large-

scale work, spill outside a

hood), a NIOSH-approved

respirator with an organic

vapor cartridge is necessary.[7]

Step-by-Step Handling Protocol
Preparation: Before handling, ensure an eyewash station and safety shower are accessible

and unobstructed.[1][7] Confirm the chemical fume hood is functioning correctly.

Donning PPE: Put on all required PPE as outlined in the table above, ensuring gloves are

inspected for any defects.
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Handling: Conduct all transfers and manipulations of 2-Chloropentanoic acid inside the

fume hood with the sash at the lowest practical position.[10] Use the smallest quantities

necessary for the experiment.[8]

Dilution: If diluting, always add the acid to water slowly, never the other way around, to

prevent a potentially violent exothermic reaction.[8][9]

Post-Handling: Tightly close the container.[1] Wipe down the work surface within the fume

hood.

Doffing PPE: Remove gloves using a technique that avoids touching the outer surface with

bare skin. Remove lab coat and eye protection.

Hygiene: Wash hands thoroughly with soap and water immediately after handling the

product.[1][8]
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Workflow for Safely Handling 2-Chloropentanoic Acid.
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Storage and Incompatibility
Proper storage is critical for maintaining laboratory safety and chemical stability.[12] 2-
Chloropentanoic acid must be stored in a cool, dry, and well-ventilated area.[1]

Key Storage Principles:

Container: Keep in a tightly-closed, original container.[1][8]

Segregation: This is a crucial aspect of safe storage. As an organic acid, it must be

segregated from:

Bases: To prevent a strong exothermic neutralization reaction.[10][13]

Strong Oxidizing Agents: To avoid a potentially violent and hazardous reaction.[1]

Reactive Metals (e.g., sodium, potassium): To prevent the generation of flammable

hydrogen gas.[13]

Location: Store in a designated corrosives cabinet.[9] Do not store on high shelves; storage

below eye level is recommended to minimize the risk of dropping and splashing.[10]

Containment: Use secondary containment, such as a polyethylene tray, to contain any

potential leaks or spills.[8][10]

Emergency Procedures
In the event of an exposure or spill, a swift and correct response can significantly mitigate

harm.

First-Aid Measures
Immediate action is required for any exposure. The goal is to remove the chemical from the

affected area as quickly as possible and seek medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1] Remove contact lenses if present and easy to do.[1] Seek

immediate medical attention.[1]
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Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with

plenty of soap and water for at least 15 minutes.[1][14] Seek medical attention if irritation or

pain persists.[1]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[1][14] If the person feels unwell or has difficulty breathing, call a poison center or

doctor.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Accidental Release Measures
The response to a spill depends on its size and location.

Ensure Personal Safety: Evacuate unprotected personnel from the area. Wear the

appropriate PPE as described in Section 3, including respiratory protection if the spill is large

or not in a contained area.

Contain the Spill: Prevent further spread of the liquid.[1] Do not let the product enter drains

or waterways.[1]

Neutralize/Absorb: For small spills, cover with an inert, non-combustible absorbent material

such as sand, diatomaceous earth, or a commercial acid neutralizer.

Collect and Dispose: Carefully sweep or scoop the absorbed material into a suitable, labeled

container for chemical waste disposal.[1]

Ventilate and Clean: Ventilate the area and clean the spill site thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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